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Compound of Interest

Compound Name: Ethyl 2-nitrobenzoate

Cat. No.: B1362548

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of Ethyl 2-nitrobenzoate (CAS No. 610-34-4). The following procedural guidance
is designed for researchers, scientists, and drug development professionals to ensure safe
laboratory operations. While Ethyl 2-nitrobenzoate is not classified as hazardous under the
2012 OSHA Hazard Communication Standard, adherence to good laboratory practices and the
use of personal protective equipment are crucial for minimizing exposure and ensuring a safe
working environment.[1]

Hazard Identification and Precautionary Measures

While not classified as hazardous, direct contact with Ethyl 2-nitrobenzoate should be
avoided.[1] It is a solid or low-melting solid that is stable under normal conditions.[1][2]
Incompatible materials to avoid include strong oxidizing agents.[1]

Physical and Chemical Properties
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Property

Value

Physical State

Solid, Low melting solid[1][2]

Appearance

No information available

Odor

No information available

Melting Point/Range

26 - 30 °C / 78.8 - 86 °F[1][2]

Boiling Point/Range

172 -174 °C/341.6 - 345.2 °F[1]

Molecular Formula

COHINOA[2][3]

Molecular Weight

195.17 g/mol

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent personal contact

with Ethyl 2-nitrobenzoate.

Protection Type

Specific Equipment

Purpose

Eye/Face Protection

Safety glasses with side-

shields or chemical goggles

(European standard - EN 166).

[2]

To prevent eye contact from

splashes.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber) and long-

sleeved clothing.[2]

To avoid direct skin contact.

Respiratory Protection

Not required under normal use
conditions. Use in a well-
ventilated area or under a

chemical fume hood.

To prevent inhalation of any

potential vapors or dust.

Operational Plan: Step-by-Step Handling

Procedures
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1. Preparation and Engineering Controls:

o Ensure adequate ventilation in the work area.[1] A chemical fume hood is recommended for
all handling procedures.

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2]

e Have an emergency eye wash station and safety shower readily accessible.
2. Handling:

o Wear the appropriate personal protective equipment as detailed in the table above.[1]
e Avoid contact with skin, eyes, and clothing.[1][2]

» Avoid ingestion and inhalation.[1][2]

e Avoid the formation of dust.[1][2]

e Wash hands thoroughly after handling the substance.[2]

3. Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][2]
o Keep away from incompatible materials such as strong oxidizing agents.[1]

Emergency Procedures

Immediate and appropriate response is critical in the event of an emergency involving Ethyl 2-
nitrobenzoate.
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Emergency Situation

First-Aid Measures

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. Get

medical attention.[1]

Skin Contact

Wash off immediately with plenty of water for at
least 15 minutes. Get medical attention

immediately if symptoms occur.[1]

Remove to fresh air. Get medical attention

Inhalation ) ) )

immediately if symptoms occur.[1]

Clean mouth with water and drink plenty of
Ingestion water afterwards. Get medical attention if

symptoms occur.[2]

Disposal Plan

All waste materials must be disposed of in accordance with local, state, and federal

regulations.

[EEN
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. Waste Characterization:

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[1]

. Containment:

Collect waste in a suitable, labeled container.

. Storage Pending Disposal:

Store the waste container in a designated, secure area away from incompatible materials.

. Disposal:

Dispose of the waste through a licensed professional waste disposal service.
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Experimental Workflow and Safety

Preparation Handling Cleanup & Disposal

Don PPE |—>| Setup in Fume Hood |—>| Weigh Compound |—>| Transfer to Reaction |—>| Decontaminate Glassware |—>| Dispose of Waste |—>| Remove PPE |
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Caption: A typical experimental workflow for handling Ethyl 2-nitrobenzoate.
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Caption: Interrelationship of safety measures for handling Ethyl 2-nitrobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Ethyl 2-nitrobenzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1362548#personal-protective-equipment-for-
handling-ethyl-2-nitrobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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